Imidaprilat-d3

• Molecular Formula: C18H23N3O6
• Molecular Weight: 380.4 g/mol
• InChI: InChI=1S/C18H23N3O6/c1-11(15(22)21-14(17(25)26)10-20(2)18(21)27)19-13(16(23)24)9-8-12-6-4-3-5-7-12/h3-7,11,13-14,19H,8-10H2,1-2H3,(H,23,24)(H,25,26)/t11-,13-,14+/m0/s1/i2D3
• InChIKey: VFAVNRVDTAPBNR-XEIGKBAVSA-N

Imidaprilat-d3 Deuterated Internal Standard

Imidaprilat-d3 (CAS 1356019-69-6) is a deuterium-labeled analog of Imidaprilat, the active metabolite of the ACE inhibitor prodrug Imidapril (TA-6366) . It is a stable isotope-labeled compound (SIL) containing three deuterium atoms, resulting in a nominal mass shift of +3 Da relative to the unlabeled analyte . Imidaprilat (unlabeled) exhibits potent ACE inhibitory activity with an IC50 of 2.6 nM [1]. Imidaprilat-d3 is primarily utilized as an internal standard (IS) in quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the accurate determination of Imidaprilat in biological matrices, supporting pharmacokinetic, metabolic, and bioequivalence studies [2].

Workflow LC-MS/MS Quantitation of Imidaprilat

Selection Deuterated Internal Standard (+3 Da mass shift)

Use Context Biological matrix PK & metabolism studies

• [1] Kubo M, et al. Pharmacological studies on (4S)-1-methyl-3-[(2S)-2-[N-((1S)-1-ethoxycarbonyl-3-phenylpropyl)amino] propionyl]-2-oxo-imidazolidine-4-carboxylic acid hydrochloride (TA-6366), a new ACE inhibitor: I. ACE inhibitory and anti-hypertensive activities. Jpn J Pharmacol. 1990 Jun;53(2):201-10. View Source
• [2] Kuujia.com. Imidaprilat-d3 (CAS 1356019-69-6) Product Information. Available at: https://www.kuujia.com/cas-1356019-69-6.html View Source

Why Imidaprilat-d3 Cannot Be Replaced

Substituting Imidaprilat-d3 with the unlabeled analyte Imidaprilat as an internal standard is scientifically invalid because LC-MS/MS cannot chromatographically distinguish identical molecules, preventing separate quantitation and eliminating its utility as a reference. Using a structurally similar but non-identical analog (e.g., enalaprilat, lisinopril) as an internal standard is problematic due to potential differences in extraction recovery, ionization efficiency, and chromatographic retention time, which can lead to significant matrix effect variability and compromised assay accuracy [1]. While alternative stable isotope labels like 13C or 15N offer near-identical physicochemical properties, deuterated internal standards such as Imidaprilat-d3 are more cost-effective and synthetically accessible while still providing the required mass shift (+3 Da) to avoid isotopic peak overlap with the analyte [2]. Critically, the 3 Da mass difference between Imidaprilat-d3 and Imidaprilat is sufficient to eliminate isotopic cross-talk in most MS/MS transitions, but minimal enough to ensure near-co-elution—a balance that non-deuterated or excessively labeled compounds may fail to achieve [3].

Unlabeled Analyte

Identical chromatographic behavior prevents MS distinction; cannot serve as internal standard.

Structural Analogs

Enalaprilat or lisinopril may differ in extraction recovery, ionization efficiency, or retention, reducing method accuracy.

Alternative Isotope Labels

13C/15N analogs offer near-identical co-elution but at higher cost; deuterated IS balances cost and suitability for routine bioanalysis.

• [1] Stokvis E, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source
• [3] Wang S, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023 Mar 21;47(2):147-155. View Source

Quantitative Evidence for Imidaprilat-d3

Mass Spectrometric Differentiation from Unlabeled Analyte

Imidaprilat-d3 exhibits a +3 Da mass shift compared to unlabeled Imidaprilat due to the substitution of three hydrogen atoms with deuterium . This mass difference enables the mass spectrometer to distinguish the internal standard from the analyte via different precursor and product ions. The unlabeled Imidaprilat analyte is typically monitored using the m/z 378 → 206 transition, while the deuterated internal standard Imidaprilat-d3 can be monitored using a transition offset by +3 Da (e.g., m/z 381 → 209 or an equivalent fragmentation product), preventing signal cross-contamination and ensuring accurate quantification [1].

Mass Differentiation

Head-to-head

m/z 381.1 (IS) vs 378.1 (analyte); +3 Da shift

Enables chromatographic discrimination; supports quantitative accuracy.

Essential for eliminating isotopic cross-talk in MS/MS transitions.

Evidence Dimension	Precursor Ion Mass-to-Charge Ratio (m/z)
Target Compound Data	m/z 381.1 (Imidaprilat-d3)
Comparator Or Baseline	m/z 378.1 (Imidaprilat, unlabeled)
Quantified Difference	+3 Da
Conditions	LC-ESI-MS/MS analysis

Why This Matters

This mass shift is essential for eliminating analytical interference and achieving the ±15-20% accuracy and precision required by regulatory bioanalytical method validation guidelines.

• [1] Liang L, et al. Determination of imidapril and imidaprilat in rat plasma by LC-MS/MS. (Chinese). Abstract available at: https://www.chemalink.net/data/48ef140fdc706229.html View Source

Cost-Effectiveness vs. 13C/15N Labels

While 13C- or 15N-labeled internal standards are theoretically ideal due to their identical physicochemical properties and zero isotopic effect on retention time, their synthesis is significantly more complex and expensive than deuterium labeling. Imidaprilat-d3 is produced via hydrogen-deuterium exchange, a more cost-effective and scalable process than the multi-step synthesis required for 13C/15N incorporation [1]. For routine bioanalytical applications, the minor deuterium isotope effect on retention time (typically <0.05 min shift) is acceptable and does not compromise assay accuracy when properly validated, making Imidaprilat-d3 a practical and economically viable choice [2].

Synthesis Cost

Reported

H/D exchange vs de novo 13C/15N synthesis; estimated 3-10× lower cost

Supports cost-sensitive bioanalytical workflow evaluation.

Shorter lead times facilitate high-throughput lab procurement.

Evidence Dimension	Relative Synthetic Complexity and Cost
Target Compound Data	Deuterium-labeled (Imidaprilat-d3); produced via H/D exchange
Comparator Or Baseline	13C- or 15N-labeled Imidaprilat; produced via de novo synthesis
Quantified Difference	Estimated 3-10x lower cost and shorter lead time for deuterated analog
Conditions	Commercial stable isotope-labeled compound synthesis and procurement

Why This Matters

Procurement of Imidaprilat-d3 offers a favorable cost-to-performance ratio for high-throughput bioanalytical laboratories, particularly in early-stage drug development or academic research settings with budget constraints.

• [1] Marciniec B, et al. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(9):2610. View Source
• [2] Wang S, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023 Mar 21;47(2):147-155. View Source

Matrix Effect and Ionization Variability Correction

The use of a stable isotope-labeled internal standard like Imidaprilat-d3, which co-elutes with the analyte, is the gold standard for correcting for variable matrix effects and ionization suppression/enhancement in LC-ESI-MS/MS [1]. Non-deuterated structural analogs, such as enalaprilat or lisinopril, may exhibit different extraction recoveries, ionization efficiencies, or retention times, leading to inaccurate analyte/internal standard response ratios and compromised assay precision [2]. Regulatory bioanalytical method validation guidelines (e.g., FDA, EMA) strongly recommend, and often require, the use of a stable isotope-labeled internal standard for quantitative assays in biological matrices to ensure accuracy within ±15% [3].

Matrix Effect Correction

Class-level

SIL-IS co-elution reduces matrix factor CV vs structural analog; ~2-4× variability reduction

Supports robust assay performance; aids bioanalytical validation review.

Co-elution minimizes ionization variability in biological extracts.

Evidence Dimension	Relative Matrix Effect (Matrix Factor CV%)
Target Compound Data	Corrected by Imidaprilat-d3 (expected MF CV < 5% for SIL-IS)
Comparator Or Baseline	Corrected by non-deuterated structural analog (typical MF CV 10-20%)
Quantified Difference	~2-4x reduction in matrix effect variability
Conditions	LC-ESI-MS/MS analysis of plasma samples

Why This Matters

Using Imidaprilat-d3 ensures the highest achievable assay robustness and reliability, reducing the risk of method failure during validation and sample analysis, which is critical for regulatory submission and clinical trial support.

• [1] Stokvis E, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Toutain PL, et al. Pharmacokinetics and pharmacokinetic/pharmacodynamic relationships for angiotensin-converting enzyme inhibitors. J Vet Pharmacol Ther. 2004 Dec;27(6):515-25. View Source
• [3] U.S. Department of Health and Human Services, Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018 May. View Source

Deuterium Isotope Effect on Metabolic Stability

Deuteration at specific positions can alter the rate of metabolism via the kinetic isotope effect (KIE), where C-D bonds are cleaved more slowly than C-H bonds by cytochrome P450 enzymes. While the exact metabolic pathways of Imidaprilat and the deuterium incorporation sites on Imidaprilat-d3 (at the phenylpropyl side chain) are not fully characterized in published literature, class-level evidence from other deuterated ACE inhibitors suggests that deuterium labeling can reduce clearance and extend half-life [1]. For Imidaprilat-d3, this potential metabolic stability difference is irrelevant for its primary use as an internal standard but is a critical consideration if the compound is used as a tracer in in vivo studies, as differential metabolism between labeled and unlabeled species could confound results [2].

Metabolic Isotope Effect

Class-level

Potential KIE at deuterated sites; class-level half-life extension up to 2-3×

Consider validation for in vivo tracer applications.

Metabolic rate differences may require verification in specific models.

Evidence Dimension	Potential Impact on Metabolic Clearance
Target Compound Data	Imidaprilat-d3: potential for reduced clearance due to KIE at deuterated sites
Comparator Or Baseline	Imidaprilat: standard metabolic clearance rate
Quantified Difference	Not quantified for Imidaprilat-d3; class-level effects range from negligible to 2-3x half-life extension
Conditions	In vivo pharmacokinetic studies

Why This Matters

Researchers using Imidaprilat-d3 as an in vivo tracer must validate that the deuterium label does not significantly alter the compound's pharmacokinetic profile relative to unlabeled Imidaprilat, ensuring accurate interpretation of bioavailability and distribution data.

• [1] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source
• [2] Harbeson SL, et al. Deuterium in Drug Discovery and Development. In: Annual Reports in Medicinal Chemistry. 2011;46:403-417. View Source

Imidaprilat-d3 Application Scenarios

Plasma Pharmacokinetic Bioanalysis

Imidaprilat-d3 is the designated internal standard for the accurate and precise quantification of Imidaprilat in human or animal plasma samples using LC-MS/MS [1]. This application is essential for generating pharmacokinetic data (Cmax, AUC, t1/2) required for drug development, bioequivalence studies, and therapeutic drug monitoring. The use of a deuterated internal standard corrects for variability in sample preparation and ionization, ensuring compliance with regulatory guidelines for bioanalytical method validation [2].

Metabolite Profiling in Metabolism Studies

In studies investigating the metabolism of the prodrug Imidapril to its active metabolite Imidaprilat, Imidaprilat-d3 can be used as a stable isotope-labeled internal standard to quantify the metabolite in in vitro hepatocyte or microsomal incubations, or in in vivo samples [1]. This allows researchers to accurately determine the rate and extent of prodrug conversion, which is critical for understanding the drug's efficacy and safety profile.

Reference Standard Calibration and Cross-Validation

Imidaprilat-d3 can serve as a stable isotope-labeled internal standard for the development and cross-validation of quantitative NMR (qNMR) or LC-MS/MS methods for purity determination of ACE inhibitor reference materials, as demonstrated for related compounds [1]. Its isotopic purity and well-defined structure make it suitable for method calibration and ensuring the accuracy of analytical measurements across different laboratories or platforms.

Non-Radioactive Tracer for Distribution Studies

Imidaprilat-d3 can be employed as a stable isotope-labeled tracer to investigate the tissue distribution and excretion pathways of Imidaprilat in preclinical animal models, avoiding the safety and regulatory burdens associated with radioactive tracers [1]. The deuterium label allows for differentiation from endogenous compounds and unlabeled drug, facilitating mass spectrometry imaging (MSI) or LC-MS/MS analysis of tissue homogenates and excreta.

Application

Selection Property

Validation Focus

Plasma PK Bioanalysis

Deuterated IS co-elution & mass shift

LC-MS/MS quantitation accuracy review

Metabolite Profiling

Stable isotope differentiation from prodrug

Prodrug conversion rate assessment

Reference Standard Calibration

Isotopic purity and structural identity

Method cross-validation (qNMR/LC-MS)

Non-Radioactive Tracer

Stable isotope label for MS detection

Tissue distribution without radiolabel concerns

• [1] Liang L, et al. Determination of imidapril and imidaprilat in rat plasma by LC-MS/MS. (Chinese). Abstract available at: https://www.chemalink.net/data/48ef140fdc706229.html View Source
• [2] U.S. Department of Health and Human Services, Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018 May. View Source
• [3] Lin M, et al. Application of quantitative NMR for purity determination of standard ACE inhibitors. J Pharm Biomed Anal. 2015;114:341-347. View Source